Cas no 1446275-54-2 (Cz-3,6-bpy)

• Product Name: Cz-3,6-bpy
• CAS No: 1446275-54-2
• MF: C₂₂H₁₅N₃
• MW: 321.374604463577
• CID: 4700595
• PubChem ID: 142290159
• Update Time: 2025-07-15

Cz-3,6-bpy Chemical and Physical Properties

Names and Identifiers

• Cz-3,6-bpy
• 3,6-Di(pyridin-4-yl)-9H-carbazole
• 1446275-54-2
• G68728
• BS-53532
• CS-0170223
• SCHEMBL24700759
• 3,6-dipyridin-4-yl-9H-carbazole
• 3,6-bis(pyridin-4-yl)-9H-carbazole

• Inchi： 1S/C22H15N3/c1-3-21-19(13-17(1)15-5-9-23-10-6-15)20-14-18(2-4-22(20)25-21)16-7-11-24-12-8-16/h1-14,25H
• InChI Key： COOAKNLLDYWZBD-UHFFFAOYSA-N
• SMILES： N1C2C=CC(C3C=CN=CC=3)=CC=2C2C=C(C3C=CN=CC=3)C=CC1=2

Computed Properties

• Exact Mass: 321.126597491g/mol
• Monoisotopic Mass: 321.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 41.6Ų

Additional information on Cz-3,6-bpy

Compound Introduction: CAS No 1446275-54-2 and Product Name: Cz-3,6-bpy

The compound identified by the CAS No 1446275-54-2 and the product name Cz-3,6-bpy represents a significant advancement in the field of coordination chemistry and its applications in pharmaceuticals and materials science. This compound, a derivative of bipyridine, has garnered considerable attention due to its unique structural properties and versatile functionalities. The bipyridine core, characterized by its rigid planar structure and ability to form stable complexes with metal ions, makes it an invaluable scaffold for designing novel molecular entities.

In recent years, the exploration of bipyridine-based ligands has expanded dramatically, driven by their potential in various applications such as catalysis, sensing, and medicinal chemistry. The specific derivative Cz-3,6-bpy, with its substituted aromatic rings, exhibits enhanced binding affinity and selectivity when paired with transition metals. This property is particularly crucial in the development of metal-organic frameworks (MOFs) and coordination polymers, where precise control over pore size and chemical environment is essential for optimal performance.

One of the most compelling aspects of Cz-3,6-bpy is its role in pharmaceutical applications. Metallo-drugs, which incorporate metal ions coordinated to organic ligands, have shown promise in treating various diseases, including cancer and infectious disorders. The stability and bioavailability of these metal complexes are heavily influenced by the choice of ligand. Cz-3,6-bpy, with its optimized steric and electronic properties, serves as an excellent candidate for designing next-generation metallodrugs. Its ability to form stable complexes with metals such as ruthenium and platinum has been leveraged in developing anticancer agents that exhibit higher efficacy and reduced toxicity compared to conventional treatments.

The compound's utility extends beyond pharmaceuticals into the realm of materials science. The coordination chemistry of Cz-3,6-bpy enables the creation of highly ordered materials with tailored properties. For instance, when used as a ligand in MOFs, it helps create porous structures that can be exploited for gas storage, separation technologies, and even as catalysts for organic transformations. Recent studies have highlighted its role in designing luminescent materials for sensors and optoelectronic devices. The luminescent properties of metal complexes formed with Cz-3,6-bpy make them suitable for developing highly sensitive detection systems for environmental pollutants and biological markers.

Recent research has also delved into the photophysical properties of Cz-3,6-bpy complexes. These studies have revealed that the introduction of specific substituents on the bipyridine ring can modulate the emission wavelengths and quantum yields of the resulting metal complexes. This tunability is critical for applications in light-emitting diodes (LEDs) and organic photovoltaics (OPVs). By optimizing the ligand design, researchers have been able to achieve emission colors ranging from blue to red, opening up new possibilities for display technologies and energy-efficient lighting solutions.

The synthesis of Cz-3,6-bpy involves a series of well-established organic reactions that highlight its synthetic accessibility while maintaining high purity standards. The process typically involves palladium-catalyzed cross-coupling reactions to construct the bipyridine core followed by functionalization at the 3-position and 6-position to introduce desired substituents. Advances in synthetic methodologies have enabled scalable production of this compound without compromising on yield or quality.

In conclusion,CAS No 1446275-54-2 represents a versatile building block with significant potential across multiple scientific disciplines. The product name Cz-3,6-bpy, derived from this compound, underscores its importance as a ligand in coordination chemistry. Its applications range from pharmaceuticals to advanced materials science，demonstrating its versatility and broad utility. As research continues to uncover new functionalities and applications，the significance of compounds like Cz-3,6-bpy is only expected to grow，driving innovation in both academic research and industrial applications.